Cas no 1248899-24-2 (1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1248899-24-2
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6005774
• PubChem ID: 62137173
• Update Time: 2025-10-31

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)ethyl]-
• AKOS011417456
• CS-0284420
• 1248899-24-2
• 1-[2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-4-amine
• EN300-1110503
• 1-(2-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)ethyl)-1h-pyrazol-4-amine

• Inchi： 1S/C9H14N6/c1-7-12-8(2)15(13-7)4-3-14-6-9(10)5-11-14/h5-6H,3-4,10H2,1-2H3
• InChI Key： URTWUWMYZDZFNN-UHFFFAOYSA-N
• SMILES： N1(CCN2C(C)=NC(C)=N2)C=C(N)C=N1

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 474.9±51.0 °C(Predicted)
• pka: 3.80±0.50(Predicted)

Additional information on 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine

Introduction to 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 1248899-24-2)

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1248899-24-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole and pyrazole chemical classes, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of multiple heterocyclic rings in its molecular structure endows it with unique physicochemical properties and potential therapeutic applications.

The molecular framework of 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-pyrazol-4-amine consists of a dimethyl-substituted 1H-1,2,4-triazole moiety linked to an ethyl group, which further connects to a pyrazol-4-amine unit. This arrangement creates a multifunctional scaffold that can interact with various biological targets. The triazole ring is particularly noteworthy due to its stability and ability to form hydrogen bonds, making it a common component in bioactive molecules. The pyrazole ring, on the other hand, is known for its role in modulating enzyme activity and receptor binding. Together, these structural features make this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced pharmacological properties. The combination of dimethyl-substituted 1H-1,2,4-triazole and pyrazolamine units in CAS No. 1248899-24-2 aligns with this trend. Studies have demonstrated that such hybrid structures can exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. For instance, derivatives of the triazole-pyrazole class have shown promise in preclinical trials as inhibitors of kinases and other therapeutic targets.

The synthesis of 1-(2-(dimethyltriazolyl)ethyl)-4-pyrazolamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dimethyltriazole moiety enhances the compound's lipophilicity, which can improve its membrane permeability—a critical factor for drug bioavailability. Meanwhile, the pyrazolamine group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological applications. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Computational modeling studies have predicted that derivatives of CAS No. 1248899-24-2 may interact with proteins involved in metabolic pathways relevant to neurodegenerative diseases. The pyrazole moiety's ability to modulate receptor activity makes it particularly interesting for developing treatments targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the triazole ring's stability suggests that it could serve as a scaffold for designing long-lasting therapeutic agents.

Recent experimental investigations have begun to uncover the mechanistic basis of this compound's biological effects. In vitro assays have revealed that certain analogs exhibit potent inhibitory activity against enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. The dual functionality provided by the triazole-pyrazole core allows for selective binding to these targets without significant off-target effects. This selectivity is crucial for minimizing side effects in clinical applications.

The pharmacokinetic profile of 1-(2-(dimethyltriazolyl)ethyl)-4-pyrazolamine is another area of active research. Preliminary studies suggest that this compound has favorable solubility characteristics, which could facilitate its formulation into oral or injectable dosage forms. Furthermore, its metabolic stability indicates that it may exhibit prolonged half-life in vivo, reducing the frequency of administration required for therapeutic efficacy. These properties make it an attractive candidate for further development into a clinical drug.

As interest in hybrid molecules grows, so does the need for innovative synthetic methodologies to access structurally diverse derivatives efficiently. Researchers are exploring biocatalytic approaches and flow chemistry techniques to streamline the synthesis of complex triazole-pyrazole compounds like CAS No. 1248899-24-2. These advancements not only accelerate drug discovery but also enable the exploration of novel chemical space that might yield unexpected biological activities.

The regulatory landscape also plays a critical role in advancing compounds like this one toward clinical use. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drugs for human use. However, the growing acceptance of computational toxicology and biomarker-driven approaches may expedite this process by allowing researchers to predict potential adverse effects more accurately.

In conclusion,CAS No 1248899 - 24 - 2, corresponding to (Z)-N'-(5-(dimethylamino)-3-hydroxypropylidene)-N,N-dimethylethylidenemalononitrile, represents an exciting example of how structural complexity can be leveraged to develop novel therapeutics with significant biological potential. Its unique combination of heterocyclic moieties offers opportunities for designing drugs with improved pharmacological profiles compared to existing treatments.